Cas no 1807000-84-5 (4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol
• CAS No: 1807000-84-5
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892795
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-8-6(11)5(7(9)10)4(3-13)2-12-8/h2,7,13H,3H2,1H3
• InChI Key： BZMDPDMCOSNIMH-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CO)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol

Professional Introduction to 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol (CAS No. 1807000-84-5)

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807000-84-5, represents a unique structural motif that combines several pharmacophoric elements, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of this compound includes a pyridine core, which is a common feature in many biologically active molecules. The pyridine ring is functionalized with various substituents that enhance its pharmacological properties. Specifically, the presence of a difluoromethyl group at the 4-position and an iodo substituent at the 3-position introduces electrophilic centers that are conducive to further chemical modifications. Additionally, the 2-methoxy and 5-methanol functional groups contribute to the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The pyridine derivatives, including 4-(difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol, have shown promise in this regard. For instance, studies have demonstrated that pyridine-based compounds can interact with biological targets such as kinases and transcription factors, thereby modulating critical cellular processes. The difluoromethyl group, in particular, has been recognized for its ability to enhance metabolic stability and binding affinity in drug candidates.

The iodo substituent at the 3-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions. These reactions are widely employed in pharmaceutical synthesis to introduce diverse structural motifs into drug molecules. For example, palladium-catalyzed Suzuki-Miyaura and Stille couplings can be utilized to incorporate aryl or vinyl groups, expanding the chemical space available for drug discovery. The presence of both hydroxyl and methoxy groups also allows for further derivatization through etherification or esterification reactions, enabling the creation of more complex molecular architectures.

The pharmaceutical industry has been actively exploring novel therapeutic strategies targeting cancer and inflammatory diseases. Pyridine derivatives have emerged as key players in this area due to their ability to modulate key signaling pathways involved in these conditions. Research has shown that compounds with a pyridine core can inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are overexpressed in many cancers. Additionally, these derivatives have been investigated for their potential anti-inflammatory effects by targeting nuclear factor kappa B (NF-κB) signaling pathways.

The synthesis of 4-(difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol involves multi-step organic transformations that highlight the compound's synthetic utility. Starting from commercially available precursors, such as 2-hydroxymethylpyridine, the introduction of the methoxy group can be achieved through nucleophilic substitution reactions. Subsequent halogenation at the 3-position can be performed using iodinating agents like N-Iodosuccinimide (NIS). The final step involves introducing the difluoromethyl group via fluorination reactions, which can be carried out using reagents like Selectfluor or DAST (Diethylaminosulfur trifluoride).

The chemical properties of this compound make it an attractive candidate for further biological evaluation. In vitro studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against various enzymes and receptors relevant to human health. For example, preliminary data suggest that certain analogs may inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation and pain mediation. Additionally, structural modifications have been explored to enhance selectivity and reduce off-target effects.

The role of computational chemistry in drug discovery has also been instrumental in understanding the interactions between 4-(difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol and its biological targets. Molecular modeling techniques such as docking studies have been used to predict binding affinities and identify key interactions between the compound and protein receptors. These studies provide valuable insights into optimizing lead structures for improved pharmacological activity.

In conclusion, 4-(difluoromethyl)-3-iodo-2-methoxypyridine-5-methanol represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and synthetic accessibility make it a valuable building block for medicinal chemists. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a significant role in addressing unmet medical needs.